Caribenol B
Overview
Description
Caribenol B is a cyclic terpene ketone that is 2a,3,4,5,5a,6,7,8-octahydroacenaphthylen-1(2H)-one substituted by hydroxy groups at positions 2 and 2a, methyl groups at positions 2, 5 and 8 and a 2-methylprop-1-en-1-yl group at position 3. It is isolated from the the West Indian gorgonian octocoral Pseudopterogorgia elisabethae and exhibits antitubercular and antimalarial activity. It has a role as a metabolite and an antimalarial. It is a cyclic terpene ketone, a carbotricyclic compound, a diol, a tertiary alcohol, an enone and a tertiary alpha-hydroxy ketone.
Scientific Research Applications
Synthesis and Structural Analysis
- Furans as Versatile Synthons : Caribenols A and B have been synthesized using furans, showcasing the effectiveness of furans as powerful nucleophiles and versatile synthons. This synthesis approach confirms the utility of furans in complex norditerpenoid synthesis (Hao & Trauner, 2017).
- Intricate Molecular Structure : The extraction of two specimens of Pseudopterogorgia elisabethae led to the discovery of Caribenols A and B. These compounds have unique tricarbocyclic skeletons, representing new classes of C19 rearranged terpenes. Their structures were determined using X-ray analysis and 2D NMR measurements (Wei et al., 2007).
Methodological Developments in Synthesis
- Total Synthesis of Caribenol A via Intramolecular Diels-Alder Reaction : This synthesis features an intramolecular Diels-Alder reaction for the tricyclic skeleton construction, providing insights into the synthetic methodology relevant to Caribenol B (Han et al., 2013).
- Asymmetric, Protecting-Group-Free Synthesis of Caribenol A : This research showcases a new asymmetric synthesis method without protective groups, which could be relevant for Caribenol B's synthesis strategies (Han et al., 2013).
Computational and Theoretical Insights
- Type-II Pauson-Khand Reaction Study : A study on the fused ring structure of Caribenol A, using Pauson-Khand reaction, offers insights into the regioselectivity and can be applicable for understanding Caribenol B's structure (Wang et al., 2019).
properties
Molecular Formula |
C19H28O3 |
|---|---|
Molecular Weight |
304.4 g/mol |
IUPAC Name |
(2S,3S,3aR,5S,5aR,8S)-2,3a-dihydroxy-2,5,8-trimethyl-3-(2-methylprop-1-enyl)-4,5,5a,6,7,8-hexahydro-3H-acenaphthylen-1-one |
InChI |
InChI=1S/C19H28O3/c1-10(2)8-13-9-12(4)14-7-6-11(3)15-16(14)19(13,22)18(5,21)17(15)20/h8,11-14,21-22H,6-7,9H2,1-5H3/t11-,12-,13+,14+,18+,19+/m0/s1 |
InChI Key |
UZKZXPWGNRCNCM-NDNLJYSTSA-N |
Isomeric SMILES |
C[C@H]1CC[C@@H]2[C@H](C[C@H]([C@]3(C2=C1C(=O)[C@@]3(C)O)O)C=C(C)C)C |
Canonical SMILES |
CC1CCC2C(CC(C3(C2=C1C(=O)C3(C)O)O)C=C(C)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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